Cas no 1203171-72-5 (1-{(3,5-dimethylphenyl)carbamoylmethyl}-N-(5-methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide)

• Product Name: 1-{(3,5-dimethylphenyl)carbamoylmethyl}-N-(5-methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide
• CAS No: 1203171-72-5
• MF: C₂₀H₂₆N₄O₂S
• MW: 386.511043071747
• CID: 6325737
• PubChem ID: 45503604
• Update Time: 2025-07-08

1-{(3,5-dimethylphenyl)carbamoylmethyl}-N-(5-methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-{(3,5-dimethylphenyl)carbamoylmethyl}-N-(5-methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide
• AKOS024517697
• 1-{[(3,5-dimethylphenyl)carbamoyl]methyl}-N-(5-methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide
• 1-(2-((3,5-dimethylphenyl)amino)-2-oxoethyl)-N-(5-methylthiazol-2-yl)piperidine-4-carboxamide
• F5772-6942
• 1203171-72-5
• 1-[2-(3,5-dimethylanilino)-2-oxoethyl]-N-(5-methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide
• VU0519717-1

• Inchi： 1S/C20H26N4O2S/c1-13-8-14(2)10-17(9-13)22-18(25)12-24-6-4-16(5-7-24)19(26)23-20-21-11-15(3)27-20/h8-11,16H,4-7,12H2,1-3H3,(H,22,25)(H,21,23,26)
• InChI Key： XZRGOGXIWAYCQG-UHFFFAOYSA-N
• SMILES： S1C(C)=CN=C1NC(C1CCN(CC(NC2C=C(C)C=C(C)C=2)=O)CC1)=O

Computed Properties

• Exact Mass: 386.17764726g/mol
• Monoisotopic Mass: 386.17764726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 103Ų

Additional information on 1-{(3,5-dimethylphenyl)carbamoylmethyl}-N-(5-methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide

1-{(3,5-Dimethylphenyl)carbamoylmethyl}-N-(5-methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide: A Comprehensive Overview

The compound 1-{(3,5-dimethylphenyl)carbamoylmethyl}-N-(5-methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide, identified by the CAS number 1203171-72-5, represents a significant advancement in the field of organic chemistry. This molecule is a complex structure that combines multiple functional groups, making it a promising candidate for various applications in drug discovery and materials science. Recent studies have highlighted its potential in modulating biological pathways, particularly in the context of enzyme inhibition and receptor interactions.

The molecular structure of this compound is characterized by a piperidine ring system, which serves as the central scaffold. Attached to this piperidine ring is a carbamoylmethyl group linked to a 3,5-dimethylphenyl moiety. Additionally, the molecule features a 5-methyl-1,3-thiazole substituent at the nitrogen atom of the piperidine ring. This combination of structural elements contributes to the compound's unique pharmacokinetic properties and bioavailability.

Recent research has focused on the synthesis and characterization of this compound. Advanced synthetic techniques, including multi-component reactions and catalytic asymmetric synthesis, have enabled the efficient production of this molecule. The use of these methods has not only improved yield but also enhanced the purity of the final product, which is critical for its application in biological studies.

In terms of biological activity, this compound has shown remarkable potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, studies conducted in vitro have demonstrated its ability to inhibit histone deacetylases (HDACs), which are key players in epigenetic regulation. This activity suggests that it could be developed into a therapeutic agent for treating conditions such as cancer and neurodegenerative diseases.

Beyond its enzymatic inhibition properties, this compound has also been investigated for its role in modulating G-protein coupled receptors (GPCRs). Preclinical studies have revealed that it exhibits selectivity towards certain GPCR subtypes, making it a valuable tool for understanding receptor-ligand interactions. These findings underscore its potential as a lead compound in drug discovery programs targeting various diseases.

The application of computational chemistry techniques has further enhanced our understanding of this compound's properties. Molecular docking studies have provided insights into its binding modes with target proteins, while quantum mechanical calculations have elucidated its electronic structure and reactivity. These computational approaches have complemented experimental findings and facilitated the design of more potent analogs.

In conclusion, 1-{(3,5-dimethylphenyl)carbamoylmethyl}-N-(5-methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide stands as a testament to the progress in modern organic chemistry. Its intricate structure, coupled with its diverse biological activities, positions it as a promising candidate for future therapeutic interventions. As research continues to unfold, this compound is expected to contribute significantly to both academic and industrial advancements in the field.